Cas no 2138558-95-7 (5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole)

• Product Name: 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole
• CAS No: 2138558-95-7
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• CID: 6411898
• PubChem ID: 165497456
• Update Time: 2025-06-13

5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157415
• 2138558-95-7
• 5-(5-chloro-2,2-dimethylcyclohexyl)-1,2-thiazole
• 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole

• Inchi： 1S/C11H16ClNS/c1-11(2)5-3-8(12)7-9(11)10-4-6-13-14-10/h4,6,8-9H,3,5,7H2,1-2H3
• InChI Key： MQFFVLIFROKBTQ-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)(C)C(C2=CC=NS2)C1

Computed Properties

• Exact Mass: 229.0691984g/mol
• Monoisotopic Mass: 229.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole

Comprehensive Overview of 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole (CAS No. 2138558-95-7)

The compound 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole (CAS No. 2138558-95-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This thiazole derivative features a chloro-substituted cyclohexyl ring, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility and potential in fields such as pharmaceutical intermediates, agrochemicals, and material science.

One of the key reasons behind the growing interest in 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole is its role as a building block in synthetic chemistry. The presence of both a thiazole ring and a chlorinated cyclohexyl group makes it a valuable precursor for designing more complex molecules. In the pharmaceutical sector, this compound is being explored for its potential in developing novel bioactive compounds, particularly those targeting specific enzymatic pathways. Its structural motifs are also relevant in the development of crop protection agents, where its stability and reactivity are highly prized.

From a synthetic chemistry perspective, the preparation of 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole involves multi-step organic reactions, often starting from readily available cyclohexane derivatives. The introduction of the chloro and dimethyl groups at specific positions requires precise control over reaction conditions, making it a topic of interest for chemists specializing in fine chemical synthesis. Recent advancements in catalysis and green chemistry have further optimized its production, reducing waste and improving yields.

In the context of material science, this compound has shown promise due to its ability to influence the physical properties of polymers and other advanced materials. Its incorporation into polymeric matrices can enhance thermal stability and mechanical strength, making it a candidate for high-performance applications. Additionally, its electronic properties are being studied for potential use in organic semiconductors, a rapidly growing field driven by the demand for flexible and lightweight electronic devices.

Environmental and sustainability considerations are also shaping the discourse around 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole. With increasing regulatory scrutiny on chemical substances, researchers are focusing on developing eco-friendly synthesis routes and evaluating the compound's biodegradability. This aligns with broader industry trends toward green chemistry and sustainable manufacturing, which are top priorities for many organizations today.

Another area of exploration is the compound's potential in flavor and fragrance applications. The thiazole moiety is known for contributing to the aroma profiles of various natural and synthetic substances. While still in early stages, preliminary studies suggest that 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole could be modified to produce unique olfactory characteristics, opening doors for innovation in the perfumery and food additive sectors.

For those seeking detailed spectroscopic data or analytical methods for this compound, recent publications have provided comprehensive insights using techniques such as NMR, HPLC, and mass spectrometry. These resources are invaluable for quality control and research purposes, ensuring accurate identification and characterization of the substance. Furthermore, computational studies leveraging molecular modeling are helping predict its behavior in various chemical environments, aiding in the design of new derivatives.

In summary, 5-(5-Chloro-2,2-dimethylcyclohexyl)-1,2-thiazole (CAS No. 2138558-95-7) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to advanced materials—highlight its importance in modern science. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical synthesis and industrial applications.